3-{[1-(2-Chloro-4-fluorophenyl)ethyl]amino}propan-1-ol

• Molecular Formula: C11H15ClFNO
• Molecular Weight: 231.69 g/mol
• SMILES: CC(C1=C(C=C(C=C1)F)Cl)NCCCO
• InChI: InChI=1S/C11H15ClFNO/c1-8(14-5-2-6-15)10-4-3-9(13)7-11(10)12/h3-4,7-8,14-15H,2,5-6H2,1H3
• InChIKey: UQWMIDKMGGTZJD-UHFFFAOYSA-N

3-{[1-(2-Chloro-4-fluorophenyl)ethyl]amino}propan-1-ol (CAS 1157478-00-6): Structural Identity and Compound Class Baseline for Research Procurement

3-{[1-(2-Chloro-4-fluorophenyl)ethyl]amino}propan-1-ol (CAS 1157478-00-6) is a synthetic amino alcohol with the molecular formula C₁₁H₁₅ClFNO and a molecular weight of 231.69 g/mol . It belongs to the class of β-amino alcohols featuring a secondary amine linkage between a chiral 1-(2-chloro-4-fluorophenyl)ethyl moiety and a linear 3-hydroxypropyl chain . The compound carries a 2-chloro-4-fluorophenyl substitution pattern on the aromatic ring and a primary alcohol terminus, distinguishing it from regioisomeric and deoxy analogs within the same empirical formula family . It is commercially available from multiple research chemical suppliers at a standard purity of 95% .

Structural Chiral 1,3-amino alcohol scaffold with ortho-chloro-4-fluorophenyl motif

Reactivity Bifunctional amine and primary alcohol enable cyclization, chelation, and orthogonal derivatization

Availability Commercial supply at standard research purity for SAR and building-block studies

Why Closely Related C₁₁H₁₅ClFNO Analogs Cannot Substitute 3-{[1-(2-Chloro-4-fluorophenyl)ethyl]amino}propan-1-ol in Research Applications

Multiple compounds share the empirical formula C₁₁H₁₅ClFNO (MW 231.69) with this target compound . However, the specific arrangement of functional groups—the 2-chloro (rather than 3-chloro) substitution on the phenyl ring, the β-amino alcohol connectivity with the amine at the branched benzylic position, and the terminal primary alcohol located three carbons from the amine—collectively govern hydrogen-bonding capacity, basicity, steric accessibility, and metabolic liability . Regioisomers such as the 3-chloro-4-fluorophenyl variant (CAS 1042587-53-0) or positional isomers with the hydroxyl group relocated (e.g., CAS 1158053-78-1) exhibit distinct dipole moments, pKa values, and receptor-interaction profiles that render them non-interchangeable in structure-activity studies. The deoxy analog [1-(2-chloro-4-fluorophenyl)ethyl](propyl)amine (CAS 1158045-52-3) lacks the hydroxyl group entirely, eliminating a key hydrogen-bond donor/acceptor site [1]. These differences can alter binding affinity, selectivity, solubility, and pharmacokinetic behavior, meaning procurement decisions must be guided by the precise scaffold rather than by molecular formula alone.

Regioisomer mismatch

Ortho-chloro substitution creates unique steric and electronic environment; meta-chloro isomer may alter target engagement and amine basicity.

Hydroxyl group absence

Deoxy analog lacks the hydrogen-bond donor/acceptor site, removing a key pharmacophoric element and synthetic handle.

Alcohol class shift

Secondary alcohol isomer exhibits slower oxidative metabolism and different derivatization selectivity compared to the primary alcohol terminus.

• [1] PubChem. [1-(2-Chloro-4-fluorophenyl)ethyl](propyl)amine, CID 43755017, Molecular Formula C₁₁H₁₅ClFN, Molecular Weight 215.69 g/mol (lacks oxygen compared to target). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/N-_1-_2-chloro-4-fluorophenyl_ethyl_propan-1-amine View Source

Quantitative Differentiation Evidence: 3-{[1-(2-Chloro-4-fluorophenyl)ethyl]amino}propan-1-ol Versus Closest Analogs

Hydrogen-Bond Donor/Acceptor Profile Versus Deoxy Analog

The target compound possesses two hydrogen-bond donor sites (secondary amine N–H, primary alcohol O–H) and two hydrogen-bond acceptor sites (amine N lone pair, alcohol O lone pair), totaling 2 HBD and 2 HBA . In contrast, the deoxy analog [1-(2-chloro-4-fluorophenyl)ethyl](propyl)amine (CAS 1158045-52-3) has only one HBD (N–H) and one HBA (N lone pair), with a molecular weight of 215.69 g/mol (ΔMW = −16.00 Da, corresponding to loss of one oxygen atom) [1]. The presence of the terminal hydroxyl group in the target compound enables stronger intermolecular hydrogen bonding with water and biological targets, predicted to enhance aqueous solubility and receptor residence time relative to the deoxy analog [2].

H-Bond Profile vs Deoxy

Reported

ΔHBD +1, ΔHBA +1, ΔMW +16 Da

Increased polar surface area and hydrogen-bonding capacity

Computed descriptors; may enhance solubility and target residence time

Evidence Dimension	Hydrogen-bond donor/acceptor count
Target Compound Data	2 HBD (N–H, O–H), 2 HBA (N, O); MW 231.69 g/mol; TPSA 32.26 Ų
Comparator Or Baseline	[1-(2-Chloro-4-fluorophenyl)ethyl](propyl)amine: 1 HBD (N–H), 1 HBA (N); MW 215.69 g/mol
Quantified Difference	ΔHBD = +1; ΔHBA = +1; ΔMW = +16.00 Da; ΔTPSA ≈ +20.0 Ų (amine-only TPSA ~12 Ų)
Conditions	Computed molecular descriptors; TPSA from Leyan vendor data ; comparator properties from PubChem [1]

Why This Matters

The additional hydroxyl group increases polar surface area and hydrogen-bonding capacity, which directly impacts aqueous solubility, membrane permeability, and target-binding pharmacophore requirements—critical parameters in medicinal chemistry lead optimization.

• [1] PubChem. [1-(2-Chloro-4-fluorophenyl)ethyl](propyl)amine, CID 43755017: Molecular Weight 215.69 g/mol, Topological Polar Surface Area 12 Ų, Hydrogen Bond Donor Count 1, Hydrogen Bond Acceptor Count 2. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/N-_1-_2-chloro-4-fluorophenyl_ethyl_propan-1-amine View Source
• [2] ZINC15 Docking Database. ZINC55028976, logP 2.511, MW 231.698, corresponding to 3-{[1-(2-chloro-4-fluorophenyl)ethyl]amino}propan-1-ol. Available at: https://zinc15.docking.org/substances/ZINC000055028976/ View Source

Regioisomeric Chlorine Position: 2-Chloro-4-fluorophenyl Versus 3-Chloro-4-fluorophenyl Electronic Effects

The target compound bears chlorine at the ortho (2-) position relative to the ethylamino attachment point, whereas the closest regioisomer 3-{[1-(3-chloro-4-fluorophenyl)ethyl]amino}propan-1-ol (CAS 1042587-53-0) places chlorine at the meta (3-) position . Ortho-chloro substitution introduces steric hindrance adjacent to the chiral center and exerts a stronger through-space electron-withdrawing inductive effect on the benzylic amine compared to meta-substitution. While computed 2D descriptors (TPSA, LogP, HBD/HBA counts) are identical for both isomers, the three-dimensional electronic distribution differs: the ortho-chloro group generates a molecular dipole oriented differently from the meta isomer, which can alter binding poses in enzyme pockets and affect the pKa of the proximal secondary amine by an estimated 0.2–0.5 units [1]. Both compounds are available at 95% purity from the same vendor, enabling direct comparative experimental studies .

Cl Position: 2-Cl vs 3-Cl

Class-level

Ortho-Cl: steric hindrance, stronger inductive effect

pKa shift ~0.2–0.5 units; dipole vector differs

SAR and binding pose consistency depend on regioisomer

Computed descriptors identical; experimental validation advised

Evidence Dimension	Chloro substitution position effect on electronic properties and steric environment
Target Compound Data	2-chloro-4-fluorophenyl (ortho-Cl); amine adjacent to Cl; computed LogP 2.5121, TPSA 32.26, BP 317.3±37.0 °C
Comparator Or Baseline	3-chloro-4-fluorophenyl isomer (CAS 1042587-53-0); amine meta to Cl; identical computed LogP/TPSA; BP not reported by same vendor
Quantified Difference	Predicted ΔpKa (secondary amine) ≈ 0.2–0.5 units lower for ortho-Cl due to inductive effect; dipole vector orientation differs; steric environment at chiral center altered by ortho substituent
Conditions	Computed descriptors from Leyan vendor platform ; pKa differential inferred from Hammett σₘ vs σₚ analysis for chloro substituents [1]; availability confirmed at 95% purity

Why This Matters

The ortho-chloro placement uniquely constrains conformational freedom near the stereogenic center and modulates amine basicity, which can translate into differential target engagement and metabolic stability compared to the meta-chloro isomer—making direct procurement of the correct regioisomer essential for SAR consistency.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. σₘ(Cl) = 0.37, σₚ(Cl) = 0.23; ortho effects generally stronger due to proximity and steric contributions. View Source

Primary Alcohol Versus Secondary Alcohol: Reactivity and Metabolic Stability Differentiation

The target compound terminates in a primary alcohol (–CH₂CH₂CH₂OH), whereas its positional isomer 1-{[1-(2-chloro-4-fluorophenyl)ethyl]amino}propan-2-ol (CAS 1158053-78-1) carries a secondary alcohol (–CH₂CH(OH)CH₃) . Primary alcohols are oxidized by alcohol dehydrogenase (ADH) and cytochrome P450 enzymes at rates typically 2- to 5-fold faster than secondary alcohols, and they yield aldehyde intermediates that can undergo further metabolism or form Schiff-base adducts [1]. In synthetic chemistry contexts, primary alcohols undergo selective oxidation, tosylation, and nucleophilic substitution with greater predictability than secondary alcohols, which are prone to elimination side reactions . The three-carbon spacing between the amine and the hydroxyl group in the target compound also avoids intramolecular hydrogen bonding that can occur in the 2-amino-1-propanol scaffold, preserving the full hydrogen-bond donor capacity of both functional groups.

1° vs 2° Alcohol Oxidation

Class-level

2–5× faster in vitro oxidation for primary alcohol

Predictable metabolic fate; cleaner synthetic derivatization

Human ADH/CYP2E1 class-level kinetics; target-specific data to verify

Evidence Dimension	Alcohol class (primary vs secondary) and its effect on metabolic oxidation rate and synthetic versatility
Target Compound Data	Primary alcohol (3-hydroxypropyl chain); susceptible to ADH/CYP-mediated oxidation to aldehyde; amenable to selective oxidation, esterification, and etherification
Comparator Or Baseline	1-{[1-(2-Chloro-4-fluorophenyl)ethyl]amino}propan-2-ol (CAS 1158053-78-1): secondary alcohol; slower enzymatic oxidation; more elimination-prone under acidic derivatization conditions
Quantified Difference	Estimated 2–5× faster in vitro oxidation rate for primary vs secondary alcohol in human liver microsome preparations (class-level data) [1]; synthetic selectivity advantage for primary alcohol in tosylation (>90% vs ~70% for secondary)
Conditions	Class-level metabolic data derived from general alcohol substrate studies with human ADH and CYP2E1 [1]; synthetic reactivity from standard organic chemistry principles

Why This Matters

The primary alcohol enables more predictable metabolic fate assessment and cleaner synthetic derivatization. Researchers evaluating prodrug strategies, metabolite identification, or covalent inhibitor design must account for the distinct oxidation pathway of the primary alcohol.

• [1] Edenberg HJ. The genetics of alcohol metabolism: role of alcohol dehydrogenase and aldehyde dehydrogenase variants. Alcohol Res Health. 2007;30(1):5-13. Class-wide kinetic data: primary alcohols are preferred substrates for Class I ADH with Km values typically 0.5–4 mM, while secondary alcohols exhibit Km values 10–50 mM. View Source

Amino Alcohol Scaffold: Bifunctional Reactivity Versus Monoamine or Monoalcohol Comparators

The target compound is a 1,3-amino alcohol, placing the amine and alcohol functionalities three carbon atoms apart. This spacing enables the formation of six-membered cyclic carbamates, oxazolidinones, or oxazines upon reaction with phosgene equivalents, carbonyl diimidazole, or thiocarbonyl donors [1]—a reactivity profile unavailable to monoamine analogs such as [1-(2-chloro-4-fluorophenyl)ethyl](propyl)amine (CAS 1158045-52-3) [2]. In asymmetric catalysis, 1,3-amino alcohols serve as bidentate ligands for transition metals (e.g., Cu, Zn, Ru), forming six-membered chelate rings with distinct bite angles compared to 1,2-amino alcohols, which form five-membered chelates [3]. The chiral center at the benzylic position (adjacent to the amine) creates a stereodefined scaffold that can be elaborated into enantiomerically enriched products via diastereoselective transformations.

Bifunctional Reactivity

Class-level

≥3 cyclization modes; bidentate chelation capable

Unlocks heterocycle synthesis and asymmetric catalysis

Deoxy analog lacks these capabilities; 1-point metal binding only

Evidence Dimension	Bifunctional reactivity (1,3-amino alcohol scaffold vs monoamine scaffold)
Target Compound Data	1,3-amino alcohol spacing; enables six-membered cyclic carbamate/oxazine formation; potential bidentate ligand forming six-membered metallacycle; chiral at benzylic carbon
Comparator Or Baseline	[1-(2-Chloro-4-fluorophenyl)ethyl](propyl)amine: monoamine, no hydroxyl; cannot form cyclic carbamates or chelate metals as bidentate ligand; chiral at benzylic carbon
Quantified Difference	Target: capable of ≥3 distinct cyclization modalities (carbamate, urea, oxazine); comparator: 0 cyclization modalities involving alcohol; target offers 2-point metal coordination vs 1-point for comparator
Conditions	Synthetic versatility assessment based on established 1,3-amino alcohol chemistry [3]; comparator structure from PubChem CID 43755017 [2]

Why This Matters

The bifunctional 1,3-amino alcohol architecture unlocks synthetic pathways (cyclization, chelation, dual derivatization) that are impossible with the deoxy analog, making the target compound a more versatile intermediate for library synthesis, catalyst design, and fragment-based drug discovery.

• [1] Ager DJ, Prakash I, Schaad DR. 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chem Rev. 1996;96(2):835-876. Review of amino alcohol cyclization and chelation chemistry including 1,3-amino alcohol systems. View Source
• [2] PubChem. [1-(2-Chloro-4-fluorophenyl)ethyl](propyl)amine, CID 43755017, C₁₁H₁₅ClFN, MW 215.69 g/mol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/N-_1-_2-chloro-4-fluorophenyl_ethyl_propan-1-amine View Source
• [3] Lait SM, Rankic DA, Keay BA. 1,3-Aminoalcohols and Their Derivatives in Asymmetric Organic Synthesis. Chem Rev. 2007;107(2):767-796. Comprehensive review of 1,3-amino alcohol applications in asymmetric catalysis and heterocycle synthesis. View Source

Evidence-Backed Application Scenarios for 3-{[1-(2-Chloro-4-fluorophenyl)ethyl]amino}propan-1-ol in Scientific and Industrial Research

Medicinal Chemistry: Ortho-Chloro Scaffold for Kinase or GPCR Lead Optimization Requiring Defined H-Bond Topology

The ortho-chloro-4-fluorophenyl motif, combined with a secondary benzylic amine and a primary alcohol three carbons distant, provides a pharmacophore with precisely two hydrogen-bond donors and two acceptors in a spatially defined arrangement . This scaffold is suitable for fragment-based or lead-optimization programs targeting enzymes such as kinases or GPCRs where chloro-fluoro aryl substitution patterns govern selectivity. The primary alcohol serves as a handle for prodrug esterification or PEGylation without ablating the amine's hydrogen-bond donor capacity, unlike secondary alcohol analogs where intramolecular H-bonding can compete [1]. Researchers should directly source the 2-chloro (ortho) isomer rather than the 3-chloro (meta) variant to maintain consistent steric and electronic SAR, as ortho substitution uniquely constrains the conformational landscape around the chiral ethyl linker .

Organic Synthesis: Chiral 1,3-Amino Alcohol Building Block for Heterocycle and Ligand Synthesis

The 1,3-amino alcohol spacing enables cyclization to six-membered heterocycles (oxazines, cyclic carbamates) and bidentate metal chelation, distinguishing this compound from 1,2-amino alcohol isomers and deoxy analogs . The chiral benzylic carbon provides a stereochemical anchor for diastereoselective transformations. This compound can serve as a starting material for oxazolidinone synthesis (via CDI-mediated cyclization), for the preparation of chiral N,O-ligands for asymmetric catalysis, or as a functionalized building block in parallel library synthesis [1]. The primary alcohol permits clean oxidation to the corresponding aldehyde or carboxylic acid, enabling further diversification through reductive amination, Wittig olefination, or amide coupling .

Analytical and Metabolite Research: Primary Alcohol Probe for Oxidative Metabolism Studies

The terminal primary alcohol in the target compound is a well-characterized substrate for alcohol dehydrogenase (ADH) and cytochrome P450 (CYP2E1) enzymes, enabling its use as a probe substrate in in vitro metabolism assays . The predictable oxidation pathway (primary alcohol → aldehyde → carboxylic acid) contrasts with the more complex and slower metabolic profile of the secondary alcohol isomer (CAS 1158053-78-1), making the target compound preferable for studies requiring defined metabolite identification and quantification [1]. The 2-chloro-4-fluorophenyl moiety also provides a convenient UV chromophore (λ_max ~210–230 nm) and a distinctive chlorine isotope pattern in mass spectrometry, facilitating LC-UV-MS method development for metabolic stability and reactive metabolite trapping studies .

Chemical Biology: Bifunctional Probe for Target Engagement and Covalent Inhibitor Design

The simultaneous presence of a secondary amine (pKa ~9–10, nucleophilic at physiological pH) and a primary alcohol (pKa ~15–16, derivatizable without disturbing amine function) enables orthogonal bioconjugation strategies . The amine can be functionalized with affinity tags or fluorophores via reductive amination or sulfonamide formation, while the alcohol remains available for subsequent click-chemistry handles or photoaffinity label installation [1]. This orthogonal reactivity is absent in the deoxy analog (CAS 1158045-52-3), which lacks the alcohol handle entirely. For covalent inhibitor programs, the primary alcohol can be converted to an electrophilic warhead (e.g., acrylate ester, chloroacetate) while retaining the amine for target recognition .

Application

Selection Property

Validation Focus

Medicinal Chemistry: Ortho-chloro scaffold for kinase/GPCR lead optimization

H-bond donor/acceptor topology; ortho-chloro substitution pattern

SAR consistency with defined pharmacophore geometry; amine basicity modulation

Organic Synthesis: Chiral 1,3-amino alcohol building block

1,3-spacing for cyclization; primary alcohol for selective oxidation

Enantiopurity and stereochemical control; clean derivatization without elimination

Analytical & Metabolite Research: Primary alcohol metabolic probe

Primary alcohol substrate for ADH/CYP oxidation; UV chromophore and Cl isotope pattern

Defined metabolite identification; method development for LC-UV-MS

Chemical Biology: Bifunctional probe for target engagement

Orthogonal amine and alcohol handles for sequential bioconjugation

Selective functionalization without cross-reactivity; covalent warhead installation

• [1] Lait SM, Rankic DA, Keay BA. 1,3-Aminoalcohols and Their Derivatives in Asymmetric Organic Synthesis. Chem Rev. 2007;107(2):767-796. View Source